Cas no 32131-73-0 ((4-Oxo-3-phenyl-4H-chromen-7-yl)oxyacetic acid)

• Product name: (4-Oxo-3-phenyl-4H-chromen-7-yl)oxyacetic acid
• CAS No: 32131-73-0
• MF: C₁₇H₁₂O₅
• Molecular Weight: 296.27418
• MDL: MFCD02331584
• CID: 1453635
• PubChem ID: 15122627

(4-Oxo-3-phenyl-4H-chromen-7-yl)oxyacetic acid Properties

Names and Identifiers

• Acetic acid, [(4-oxo-3-phenyl-4H-1-benzopyran-7-yl)oxy]-
• (4-Oxo-3-phenyl-4H-chromen-7-yl)oxyacetic acid
• 2-(4-oxo-3-phenylchromen-7-yl)oxyacetic acid
• CS-0269842
• EN300-302981
• 32131-73-0
• 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]aceticacid
• HMS3468L10
• 2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetic acid
• NCGC00316392-01
• 7-carboxymethoxyisoflavone
• [(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid
• AB01312508-01
• STL033019
• Oprea1_544103
• AKOS000276145
• 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid
• F2106-0103

• MDL： MFCD02331584
• Inchi： InChI=1S/C17H12O5/c18-16(19)10-21-12-6-7-13-15(8-12)22-9-14(17(13)20)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)
• InChIKey： AGGJQSYPGCJGDW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCC(=O)O

Computed Properties

• 精确分子量: 296.06846
• 同位素质量: 296.06847348g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 5
• 重原子数量: 22
• 可旋转化学键数量: 4
• 复杂度: 464
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 72.8Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones